Cas no 6343-47-1 (3-(Diethylamino)-2,2-dimethylpropanal)

• Product Name: 3-(Diethylamino)-2,2-dimethylpropanal
• CAS No: 6343-47-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD00043601
• CID: 508448
• PubChem ID: 80653
• Update Time: 2025-05-23

3-(Diethylamino)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Diethylamino)-2,2-dimethylpropanal
• 3-(Diethylamino)-2,2-dimethyl-propionaldehyde
• 3-DIETHYLAMINO-2,2-DIMETHYLPROPIONALDEHYDE ---LIQUID, D20 0.86---
• Propanal,3-(diethylamino)-2,2-dimethyl-
• 3-Diaethylamino-2,2-dimethyl-propionaldehyd
• 3-diethylamino-2,2-dimethylpropanal
• 3-Diethylamino-2,2-dimethyl-propionaldehyd
• 3-Diethylamino-2,2-dimethyl-propionaldehyde
• 3-N,N-diethylamino-2,2-dimethylpropanal
• Diaethylamino-pivalinaldehyd
• Diethylaminopivalaldehyde
• Propanal,2-dimethyl
• Propionaldehyde,2-dimethyl
• Propanal,2-dimethyl-
• DTXCID5043841
• 3-diethylamino-2,2-dimethyl-propionaldehyde, AldrichCPR
• Propionaldehyde, 3-(diethylamino)-2,2-dimethyl-
• 6343-47-1
• 3-Diethylamino-2,2-dimethylpropionaldehyde
• NSC-46901
• DB-080887
• alpha,alpha-Dimethyl-beta-diethylaminopropionaldehyde
• 2,2-Dimethyl-3-(diethylamino)propionaldehyde
• NSC-7515
• NSC 7515
• AKOS000301225
• Propionaldehyde,2-dimethyl-
• 3-(Diethylamino)-2,2-dimethylpropanal #
• 3-(Diethylamino)-2,2-dimethylpropionaldehyde
• UNII-WF94T7K99Q
• MFCD00043601
• .alpha.,.alpha.-Dimethyl-.beta.-diethylaminopropionaldehyde
• NSC46901
• Propanal, 3-(diethylamino)-2,2-dimethyl-
• WF94T7K99Q
• STK499932
• DTXSID1064245
• NSC7515
• 2,2-Dimethyl-3-(diethylamino)propanal; 3-(Diethylamino)-2,2-dimethylpropanal; Diethylaminopivalaldehyde; NSC 46901; NSC 7515; ?-Dimethyl-?-diethylaminopropionaldehyde
• NSC 46901
• .alpha.-Dimethyl-.beta.-diethylaminopropionaldehyde
• alpha-Dimethyl-beta-diethylaminopropionaldehyde
• SCHEMBL341251

• MDL： MFCD00043601
• Inchi： 1S/C9H19NO/c1-5-10(6-2)7-9(3,4)8-11/h8H,5-7H2,1-4H3
• InChI Key： AAHIYAKUVPMLMX-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CN(CC)CC

Computed Properties

• Exact Mass: 157.14700
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 1.55330

3-(Diethylamino)-2,2-dimethylpropanal Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(Diethylamino)-2,2-dimethylpropanal

3-(Diethylamino)-2,2-dimethylpropanal: A Comprehensive Overview of CAS No. 6343-47-1

3-(Diethylamino)-2,2-dimethylpropanal, with the CAS number 6343-47-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a diethylamino group and a dimethylpropanal moiety, making it an interesting subject for various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3-(Diethylamino)-2,2-dimethylpropanal.

Chemical Structure and Properties

3-(Diethylamino)-2,2-dimethylpropanal is a colorless liquid with a molecular formula of C9H19NO. The compound features a central carbon atom bonded to two methyl groups and an aldehyde group, with a diethylamino substituent attached to the adjacent carbon atom. This unique structure imparts several notable properties to the compound. For instance, the presence of the aldehyde group makes it highly reactive in various chemical reactions, such as condensation and oxidation processes. The diethylamino group, on the other hand, confers basicity to the molecule, allowing it to participate in acid-base reactions and form salts with acids.

The physical properties of 3-(Diethylamino)-2,2-dimethylpropanal include a boiling point of approximately 165°C at standard atmospheric pressure and a density of around 0.85 g/cm³ at room temperature. These properties make it suitable for use in various laboratory settings and industrial processes.

Synthesis Methods

The synthesis of 3-(Diethylamino)-2,2-dimethylpropanal can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2,2-dimethylpropanal with diethylamine in the presence of an appropriate catalyst. This reaction typically proceeds via nucleophilic addition of the amine to the carbonyl group of the aldehyde, followed by proton transfer to form the desired product.

Another approach involves the use of organometallic reagents such as Grignard reagents or organolithium compounds. In this method, the reagent reacts with an appropriate electrophile (such as an aldehyde or ketone) to form a tertiary alcohol intermediate, which can then be oxidized to yield 3-(Diethylamino)-2,2-dimethylpropanal. This method is particularly useful for achieving high yields and purity levels.

Biological Activities and Applications

3-(Diethylamino)-2,2-dimethylpropanal has been studied for its potential biological activities and applications in various fields. One area of interest is its role as a precursor in the synthesis of more complex molecules with therapeutic potential. For example, recent research has shown that derivatives of 3-(Diethylamino)-2,2-dimethylpropanal can be used to develop novel drugs for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its use in drug development, 3-(Diethylamino)-2,2-dimethylpropanal has also been explored for its potential as a flavoring agent in the food industry. Its unique chemical structure imparts a distinctive aroma and taste that can enhance the sensory properties of food products. However, it is important to note that any application in food products must comply with relevant safety regulations and guidelines.

Recent Research Findings

The latest research on 3-(Diethylamino)-2,2-dimethylpropanal has shed light on its potential as a key intermediate in the synthesis of bioactive compounds. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory properties. Specifically, these derivatives were found to inhibit key enzymes involved in inflammation pathways without causing significant side effects.

Another notable study conducted by researchers at a leading pharmaceutical company demonstrated that certain analogs of 3-(Diethylamino)-2,2-dimethylpropanal have shown promise in preclinical trials for their ability to modulate ion channels involved in pain signaling. These findings suggest that further research into this compound could lead to the development of new analgesic drugs with improved efficacy and reduced side effects.

Safety Considerations and Handling Guidelines

Safety is paramount when working with any chemical compound. While 3-(Diethylamino)-2,2-dimethylpropanal is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound. Additionally, it should be stored in a well-ventilated area away from sources of heat or ignition.

In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately. For instance, if the compound comes into contact with skin or eyes, it should be flushed with water for at least 15 minutes before seeking medical attention. In case of inhalation or ingestion, professional medical assistance should be sought without delay.

Conclusion

3-(Diethylamino)-2,2-dimethylpropanal (CAS No. 6343-47-1) is a versatile organic compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure imparts valuable properties that make it suitable for use as a precursor in drug development and as a flavoring agent in food products. Recent research has highlighted its potential as an anti-inflammatory agent and analgesic drug candidate. However, proper handling guidelines must be followed to ensure safe use in laboratory settings and industrial processes.